Cas no 1806851-47-7 (Methyl 3-aminomethyl-2-cyano-4-(trifluoromethoxy)phenylacetate)

• Product Name: Methyl 3-aminomethyl-2-cyano-4-(trifluoromethoxy)phenylacetate
• CAS No: 1806851-47-7
• MF: C₁₂H₁₁F₃N₂O₃
• MW: 288.222553491592
• CID: 4989878
• Update Time: 2025-06-08

Methyl 3-aminomethyl-2-cyano-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-2-cyano-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H11F3N2O3/c1-19-11(18)4-7-2-3-10(20-12(13,14)15)9(6-17)8(7)5-16/h2-3H,4,6,17H2,1H3
• InChI Key： FPTQLPNTLZZXTE-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(CC(=O)OC)C(C#N)=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 1.5
• Topological Polar Surface Area: 85.3

Additional information on Methyl 3-aminomethyl-2-cyano-4-(trifluoromethoxy)phenylacetate

Introduction to Methyl 3-aminomethyl-2-cyano-4-(trifluoromethoxy)phenylacetate (CAS No. 1806851-47-7)

Methyl 3-aminomethyl-2-cyano-4-(trifluoromethoxy)phenylacetate, identified by its CAS number 1806851-47-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, with its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications.

The molecular framework of Methyl 3-aminomethyl-2-cyano-4-(trifluoromethoxy)phenylacetate incorporates several key features that contribute to its potential biological activity. The presence of an amine group at the 3-position, a cyano group at the 2-position, and a trifluoromethoxy group at the 4-position of the phenyl ring introduces a high degree of chemical diversity. These substituents not only enhance the compound's solubility and stability but also modulate its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. The amine group in Methyl 3-aminomethyl-2-cyano-4-(trifluoromethoxy)phenylacetate suggests potential interactions with enzymes and receptors involved in these pathways. Preliminary studies have indicated that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines.

The cyano group at the 2-position of the phenyl ring adds another layer of functionality to this molecule. Cyano-substituted aromatic compounds are known to exhibit a range of biological activities, including antimicrobial and antitumor effects. The trifluoromethoxy group at the 4-position further enhances the compound's bioactivity by increasing its lipophilicity and metabolic stability. These structural features collectively contribute to the compound's potential as a lead molecule for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular docking studies have shown that Methyl 3-aminomethyl-2-cyano-4-(trifluoromethoxy)phenylacetate can bind to several target proteins involved in inflammation and immune regulation. These interactions may lead to the development of novel therapeutic agents that can modulate immune responses without causing significant side effects.

The synthesis of Methyl 3-aminomethyl-2-cyano-4-(trifluoromethoxy)phenylacetate involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has improved the efficiency and scalability of its production. These advancements have made it possible to produce sufficient quantities of the compound for preclinical studies.

Preclinical studies have demonstrated that Methyl 3-aminomethyl-2-cyano-4-(trifluoromethoxy)phenylacetate exhibits promising pharmacological properties. In vitro assays have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, animal models have revealed that it can reduce inflammation in various tissues without causing significant toxicity.

The pharmacokinetic profile of this compound is also an important consideration for its therapeutic potential. Studies have shown that it exhibits good oral bioavailability and distributes widely throughout the body after administration. This suggests that it may be effective when administered orally, making it a practical candidate for clinical development.

The future development of Methyl 3-aminomethyl-2-cyano-4-(trifluoromethoxy)phenylacetate as a therapeutic agent will likely involve further optimization of its chemical structure to enhance its efficacy and safety profile. Advances in medicinal chemistry and drug design principles will be crucial in this process. Additionally, collaboration between academic researchers and pharmaceutical companies will be essential to translate these findings into clinical applications.

In conclusion, Methyl 3-aminomethyl-2-cyano-4-(trifluoromethoxy)phenylacetate (CAS No. 1806851-47-7) is a promising compound with significant potential in the field of pharmaceutical chemistry and biomedicine. Its unique molecular structure, combined with its observed biological activity, makes it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.